6-[(1-aminopropan-2-yl)oxy]pyridine-2-carboxylic acid hydrochloride

• CAS RN: 2763780-25-0
• Molecular Formula: C9H13ClN2O3
• Molecular Weight: 232.7

Description

6-[(1-Aminopropan-2-yl)oxy]pyridine-2-carboxylic acid hydrochloride, commonly known as “6-APC”, is a derivative of the amino acid lysine and is used as a reagent in a variety of synthetic reactions. It is a white powder that is soluble in water and has a melting point of approximately 160-162°C. 6-APC has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. In addition, it is used in the production of industrial chemicals, such as dyes, plastics, and detergents. 6-APC has also been used in the study of various biochemical and physiological processes, including the mechanism of action of drugs, gene expression, and the study of cell signaling pathways.

Mechanism of Action

6-APC is thought to act as a competitive inhibitor of lysine decarboxylase, an enzyme involved in the metabolism of lysine. By inhibiting the enzyme, 6-APC prevents the metabolism of lysine, resulting in an accumulation of the compound in the cell. This can lead to a variety of changes in the cell, including changes in gene expression, cell signaling, and other biochemical and physiological processes.
Biochemical and Physiological Effects
The effects of 6-APC on biochemical and physiological processes are numerous. It has been shown to affect the expression of genes involved in cell growth and differentiation, as well as the expression of genes involved in the metabolism of drugs and other compounds. In addition, 6-APC has been shown to affect the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids, as well as the activity of enzymes involved in the synthesis and degradation of proteins. Lastly, 6-APC has been shown to affect the activity of various hormones and neurotransmitters, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-APC in laboratory experiments is its low cost and easy availability. Additionally, 6-APC is relatively stable and can be stored at room temperature for extended periods of time without degradation. However, there are some limitations to using 6-APC in lab experiments. For example, 6-APC can be toxic if ingested, and it can be irritating to the skin and eyes. Additionally, it can be difficult to synthesize 6-APC in large quantities, and its solubility in water is limited.

Future Directions

There are a number of potential future directions for the use of 6-APC. For example, it could be used to investigate the effects of various drugs on gene expression, cell signaling pathways, and other biochemical and physiological processes. Additionally, 6-APC could be used to study the biochemical and physiological effects of various hormones and neurotransmitters. Finally, 6-APC could be used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and other industrial chemicals.

Synthesis Methods

6-APC can be synthesized from lysine by a two-step process. First, lysine is converted to 6-aminohexanoic acid by a reaction with nitrous acid. This is followed by a reaction with chloroacetic acid, which produces 6-APC. The reaction is carried out in aqueous solution and can be conducted at room temperature.

Scientific Research Applications

6-APC has been used in a variety of scientific research applications. It has been used to study the mechanism of action of drugs, such as antibiotics, antifungals, and antivirals. It has also been used to study the regulation of gene expression, as well as the study of cell signaling pathways. In addition, 6-APC has been used to investigate the biochemical and physiological effects of various compounds, including hormones and neurotransmitters.